Cas no 2680825-25-4 (tert-butyl N-{6-bromo-1,2oxazolo4,5-bpyridin-3-yl}carbamate)

• Product Name: tert-butyl N-{6-bromo-1,2oxazolo4,5-bpyridin-3-yl}carbamate
• CAS No: 2680825-25-4
• MF: C₁₁H₁₂BrN₃O₃
• MW: 314.135281562805
• CID: 5635832
• PubChem ID: 165924997
• Update Time: 2025-10-29

tert-butyl N-{6-bromo-1,2oxazolo4,5-bpyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-bromo-[1,2]oxazolo[4,5-b]pyridin-3-yl}carbamate
• EN300-28292744
• 2680825-25-4
• tert-butyl N-{6-bromo-1,2oxazolo4,5-bpyridin-3-yl}carbamate

• Inchi： 1S/C11H12BrN3O3/c1-11(2,3)17-10(16)14-9-8-7(18-15-9)4-6(12)5-13-8/h4-5H,1-3H3,(H,14,15,16)
• InChI Key： XNVONBRSXCOABM-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)ON=C2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.00620g/mol
• Monoisotopic Mass: 313.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{6-bromo-1,2oxazolo4,5-bpyridin-3-yl}carbamate

Comprehensive Overview of tert-butyl N-{6-bromo-1,2-oxazolo[4,5-b]pyridin-3-yl}carbamate (CAS No. 2680825-25-4)

The compound tert-butyl N-{6-bromo-1,2-oxazolo[4,5-b]pyridin-3-yl}carbamate (CAS No. 2680825-25-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazolo[4,5-b]pyridine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the key features of this compound is its bromine substitution at the 6-position, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property aligns with the growing demand for halogenated heterocycles in medicinal chemistry, as they serve as versatile building blocks for constructing complex molecular architectures. The tert-butyl carbamate protecting group further adds to its utility by providing stability under various synthetic conditions.

In recent years, the search for novel heterocyclic compounds has surged, driven by advancements in artificial intelligence (AI) and machine learning (ML) in drug design. Keywords like "1,2-oxazolo[4,5-b]pyridine derivatives" and "brominated heterocycles in drug discovery" frequently appear in scientific literature and patent filings. This reflects the compound's relevance in addressing contemporary challenges such as antibiotic resistance and cancer therapy.

From a synthetic chemistry perspective, tert-butyl N-{6-bromo-1,2-oxazolo[4,5-b]pyridin-3-yl}carbamate offers a balance between reactivity and selectivity. Its CAS No. 2680825-25-4 is often cited in databases like Reaxys and SciFinder, underscoring its importance in academic and industrial research. The compound's compatibility with green chemistry principles—such as minimizing waste and using safer solvents—also resonates with the global push for sustainable chemical practices.

Another area of interest is the compound's potential role in agrochemical innovation. With the increasing need for eco-friendly pesticides and herbicides, researchers are exploring halogenated nitrogen heterocycles as key components. The 6-bromo-1,2-oxazolo[4,5-b]pyridine scaffold, in particular, has shown promise in modulating biological activity while reducing environmental impact.

In conclusion, tert-butyl N-{6-bromo-1,2-oxazolo[4,5-b]pyridin-3-yl}carbamate (CAS No. 2680825-25-4) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight its versatility and align with current trends in precision synthesis and molecular design. As research continues to evolve, this compound is poised to play a pivotal role in shaping the future of bioactive molecule development.